Cas no 9004-38-0 (Cellulose Acetate Phthalate)

• Product Name: Cellulose Acetate Phthalate
• CAS No: 9004-38-0
• MF: C₁₀H₈O₆
• MW: 224.166923522949
• MDL: MFCD00072769
• CID: 48174
• Update Time: 2025-05-27

Cellulose Acetate Phthalate Chemical and Physical Properties

Names and Identifiers

• Cellulose Acetate Phthalate
• Cellulose acetate hydrogen phthalate
• Cellulose acetate hydrogen 1,2-benzenedicarboxylate
• Cellacefate
• CELLULOSE ACETATE HYDROGEN PHTHALATE, SYNTHESIS GRADE
• CELLULOSE ACETATE PHTHALATE, USP STANDARD
• acetylphthalylcellulose
• cap-wako
• cellacetate
• celluloseacetatemonophthalate
• Cellulose acetate phthalate NF
• ELLULOSE ACETATE PHTHALATE
• Cellulose Acetate Phthalate (CAP)
• Cellulose Acetate Phthalate API

• MDL： MFCD00072769
• Inchi： 1S/C11H12Cl2N2O5/c12-10(13)11(18)14-8(5-16)9(17)6-1-3-7(4-2-6)15(19)20/h1-4,8-10,16-17H,5H2,(H,14,18)/t8-,9-/m1/s1
• InChI Key： GAMPNQJDUFQVQO-UHFFFAOYSA-L
• SMILES： [H+].CC([O-])=O.O=C(C1=CC=CC=C1C([O-])=O)[O-]

Computed Properties

• Exact Mass: 678.200729
• Monoisotopic Mass: 678.200729
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 95
• Heavy Atom Count: 251
• Rotatable Bond Count: 84
• Complexity: 5020
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 50
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 238
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Solubility: 几乎不溶于水，易溶于丙酮，溶于二甘醇，几乎不溶于乙醇（96%）和二氯甲烷。溶于碱金属氢氧化物的稀溶液
• Solubility: Not determined

Cellulose Acetate Phthalate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• RTECS：FJ5692000
• Hazardous Material Identification：
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Other Chemical Reagents

Additional information on Cellulose Acetate Phthalate

Recent Advances in Cellulose Acetate Phthalate (9004-38-0) Research: Applications and Innovations in Chemical Biomedicine

Cellulose Acetate Phthalate (CAP, CAS 9004-38-0) is a widely studied pharmaceutical excipient known for its pH-sensitive solubility and film-forming properties. Recent research has expanded its applications beyond traditional enteric coating to novel drug delivery systems, antimicrobial formulations, and even biomedical devices. This briefing synthesizes key findings from 2023-2024 literature, highlighting CAP's evolving role in addressing contemporary biomedical challenges.

A breakthrough study published in International Journal of Pharmaceutics (2023) demonstrated CAP's enhanced performance in colonic drug delivery when combined with 3D printing technology. Researchers achieved precise spatial control of drug release kinetics by modulating CAP's degree of phthalylation (24-35% substitution) in printed matrices. The system showed 92% release inhibition at gastric pH while enabling targeted burst release in simulated colonic fluid, addressing a critical need for inflammatory bowel disease therapies.

In antimicrobial applications, CAP has emerged as a promising excipient for combating multidrug-resistant pathogens. A Biomaterials Science (2024) study incorporated silver nanoparticles (AgNPs) into CAP microspheres, creating a pH-responsive antimicrobial platform. The CAP matrix (30% phthalyl content) prevented AgNP aggregation at gastric pH while enabling controlled ion release at infection sites (pH 6.5-7.4). This formulation exhibited 99.9% reduction in Pseudomonas aeruginosa biofilm formation while maintaining mammalian cell viability above 85%.

Novel characterization techniques have provided deeper insights into CAP's molecular behavior. Researchers employing solid-state NMR and molecular dynamics simulations (Carbohydrate Polymers, 2023) revealed that CAP's plasticization threshold occurs at 15-18% water content, with phthalyl groups forming dynamic hydrogen-bonding networks. These findings explain CAP's unique mechanical properties and have guided the development of more stable film formulations for transdermal delivery systems.

The biotechnology sector has adopted CAP for advanced applications, including its use as a stabilizing matrix for mRNA vaccines. A Nature Biotechnology (2024) report described CAP-based microparticles that protected mRNA from degradation at room temperature for up to 6 months. The formulation maintained 94% transcript integrity without cold chain requirements, demonstrating CAP's potential to revolutionize vaccine distribution in resource-limited settings.

Regulatory developments have kept pace with these innovations. The 2023 USP-NF monograph revision for CAP (9004-38-0) now includes specifications for nanoparticle-grade material, reflecting its expanding applications. Concurrently, life cycle assessment studies (Green Chemistry, 2024) have validated more sustainable production methods for CAP, reducing solvent use by 40% through enzymatic catalysis approaches.

Looking forward, CAP's versatility continues to inspire cross-disciplinary applications. Ongoing clinical trials (NCT05678984) are evaluating CAP-based gastric-retentive systems for obesity management, while materials science researchers are exploring its use in biodegradable electronics. These developments position CAP as a multifaceted tool in the transition toward personalized medicine and sustainable healthcare solutions.